N-((1-(3-cyanopyridin-2-yl)piperidin-4-yl)methyl)-1-(methylsulfonyl)piperidine-4-carboxamide

• IUPAC Name: N-[[1-(3-cyanopyridin-2-yl)piperidin-4-yl]methyl]-1-methylsulfonylpiperidine-4-carboxamide
• InChI: InChI=1S/C19H27N5O3S/c1-28(26,27)24-11-6-16(7-12-24)19(25)22-14-15-4-9-23(10-5-15)18-17(13-20)3-2-8-21-18/h2-3,8,15-16H,4-7,9-12,14H2,1H3,(H,22,25)
• InChI Key: CJYFNULBGCMBFO-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N1CCC(CC1)C(=O)NCC2CCN(CC2)C3=C(C=CC=N3)C#N
• Molecular Formula: C19H27N5O3S
• Molecular Weight: 405.5 g/mol
• CAS No.: 1797953-38-8

Description

N-((1-(3-cyanopyridin-2-yl)piperidin-4-yl)methyl)-1-(methylsulfonyl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C19H27N5O3S and its molecular weight is 405.52. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Enantioselective Synthesis for CGRP Receptor Inhibition : This compound is part of a class that includes potent calcitonin gene-related peptide (CGRP) receptor antagonists. A study developed a stereoselective and economical synthesis of this class of compounds, highlighting their potential in CGRP receptor inhibition, which is crucial in various therapeutic areas (Cann et al., 2012).

• PET Imaging Agent Synthesis : Another study focused on synthesizing a derivative of this compound as a potential PET (Positron Emission Tomography) imaging agent. This derivative is useful in imaging the IRAK4 enzyme, which plays a role in neuroinflammation, a significant factor in numerous neurological disorders (Wang et al., 2018).

• Anti-angiogenic and DNA Cleavage Activities : Research into novel derivatives of this compound showed significant anti-angiogenic and DNA cleavage activities, suggesting potential applications in cancer therapy. These derivatives effectively inhibited blood vessel formation and interacted with DNA, which is critical for anticancer strategies (Kambappa et al., 2017).

• Small Molecule Inhibitors of PCSK9 : A study identified derivatives of this compound as small molecule inhibitors of PCSK9 mRNA translation. This discovery is significant as PCSK9 inhibitors can lower LDL cholesterol levels, a risk factor for cardiovascular diseases (Londregan et al., 2018).

• Microglia Imaging in Neuroinflammation : Research demonstrated the use of a compound in the same class as a PET radiotracer specific for microglia, aiding in imaging reactive microglia in neuroinflammation. This application is crucial in understanding various neuropsychiatric disorders (Horti et al., 2019).